N-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H16FN3O4S2/c1-12-17(27-18(21-12)13-4-2-5-14(19)10-13)8-9-20-28(25,26)16-7-3-6-15(11-16)22(23)24/h2-7,10-11,20H,8-9H2,1H3
• InChI Key: MOYPSQHNBSYXKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)F)CCNS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C18H16FN3O4S2
• Molecular Weight: 421.5 g/mol

Description

The compound is a sulfonamide derivative, which is a common structure in many pharmaceutical drugs. Sulfonamides are known for their antibacterial properties. The presence of a fluorophenyl group and a thiazole ring could potentially contribute to its biological activity.

Molecular Structure Analysis

The molecular structure of this compound would consist of a central sulfonamide group, with a 3-fluorophenyl and a 4-methylthiazolyl group on one side, and a 3-nitrobenzene group on the other.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the sulfonamide, fluorophenyl, methylthiazolyl, and nitrobenzene groups would likely make this compound relatively polar and potentially bioactive.

Scientific Research Applications

Bioactivity Studies

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Catalysis and Synthetic Methodologies

• Synthetic Strategies : Explore efficient routes for synthesizing this compound. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many sulfonamides act as inhibitors of bacterial enzymes, but the presence of the fluorophenyl, methylthiazolyl, and nitrobenzene groups could confer additional biological activities.

Future Directions

The study of new sulfonamide derivatives is a vibrant field of research, with potential applications in medicinal chemistry. Future research could involve the synthesis and biological testing of this compound, as well as the exploration of various analogs.